Cas no 2138268-58-1 (rac-(1R,2R)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol)

• Product Name: rac-(1R,2R)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol
• CAS No: 2138268-58-1
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 6388820
• PubChem ID: 165787663
• Update Time: 2025-05-19

rac-(1R,2R)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol
• EN300-1115114
• 2137065-11-1
• EN300-1115131
• (1R,2R)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol
• 2138268-58-1

• Inchi： 1S/C10H16N2O3S/c1-16(14,15)8-6-11-12(7-8)9-4-2-3-5-10(9)13/h6-7,9-10,13H,2-5H2,1H3/t9-,10-/m1/s1
• InChI Key： OBYYUBIXALGLTE-NXEZZACHSA-N
• SMILES： S(C)(C1C=NN(C=1)[C@@H]1CCCC[C@H]1O)(=O)=O

Computed Properties

• Exact Mass: 244.08816355g/mol
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on rac-(1R,2R)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol

Rac-(1R,2R)-2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)cyclohexan-1-Ol: A Comprehensive Overview

Rac-(1R,2R)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol, with the CAS number 2138268-58-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the areas of enzyme inhibition and therapeutic interventions. The cyclohexan-1-ol framework serves as a versatile scaffold, while the 4-methanesulfonyl-pyrazole moiety introduces unique functional groups that enhance its biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and asymmetric catalysis, to construct the rac-(1R,2R) stereochemistry. The stereochemical integrity of this compound is crucial for its biological activity, as it determines the molecule's ability to interact with target proteins in a specific manner. Studies have shown that the cyclohexan-1-ol group plays a pivotal role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

The 4-methanesulfonyl-pyrazole group is another key feature of this compound. Methanesulfonyl groups are known for their ability to enhance the stability and bioavailability of molecules. In this case, the sulfonyl group contributes to the compound's ability to inhibit specific enzymes, making it a promising candidate for therapeutic applications. Recent research has focused on identifying the exact mechanism of action of this compound, particularly its interaction with kinases and other enzymes involved in cellular signaling pathways.

One of the most exciting developments involving rac-(1R,2R)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-ol is its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines. The pyrazole ring is thought to be responsible for targeting specific oncogenic pathways, while the cyclohexanol moiety enhances cellular uptake and retention. These findings suggest that the compound could be developed into a novel chemotherapeutic agent with improved efficacy and reduced toxicity compared to existing treatments.

In addition to its anti-cancer properties, rac-(1R,2R)-2-(4-methanesulfonyl-1H-pyrazol-1-Yl)cyclohexan-Ol has also shown promise in other therapeutic areas. For instance, studies have explored its potential as an anti-inflammatory agent by targeting key inflammatory mediators. The methanesulfonyl group has been implicated in modulating the compound's anti-inflammatory activity by influencing its interaction with cytokines and other immune system components.

From a structural standpoint, rac-(1R,2R)-2-(4-methanesulfonyl-pyrazol-Ylcyclohexanol) represents a fascinating example of how subtle changes in molecular architecture can significantly impact biological activity. The interplay between the cyclohexanol framework and the pyrazole-sulfonyl substituent creates a molecule with unique pharmacological properties. This has led researchers to investigate its potential as a lead compound for drug discovery programs targeting a wide range of diseases.

Looking ahead, further research into rac-(1R,2R)-2-(4-methanesulfonyl-pyrazol-Ylcyclohexanol) is expected to uncover additional therapeutic applications. Advances in computational chemistry and high-throughput screening techniques are likely to accelerate the discovery of new biological targets for this compound. Additionally, ongoing studies aim to optimize its pharmacokinetic profile through chemical modifications, paving the way for its eventual translation into clinical practice.

In conclusion, rac-(1R,2R)-2-(4-methanesulfonyl-pyrazol-Ylcyclohexanol) stands out as a compelling example of how modern chemical synthesis and biological research can converge to yield innovative therapeutic agents. Its unique structure and diverse biological activities make it a valuable tool in drug discovery efforts across multiple disease areas.